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Compound of Interest

Compound Name: Nigericin sodium salt

Cat. No.: B7880884

Nigericin Sodium Salt: Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stable storage and safe handling of
Nigericin sodium salt.

Frequently Asked Questions (FAQSs)

Q1: What are the recommended storage conditions for solid (lyophilized) Nigericin sodium
salt?

To ensure long-term stability, solid Nigericin sodium salt should be stored under specific
conditions. For optimal preservation, store the lyophilized powder in a tightly sealed container,
desiccated, and protected from light.[1][2][3] Recommended storage temperatures vary slightly
among suppliers but generally fall within the range of 2-8°C or at -20°C.[1][2][4][5][6]

Q2: How long can | store the solid Nigericin sodium salt?

When stored correctly, the solid form of Nigericin sodium salt is stable for an extended
period. Suppliers indicate a shelf life of 24 months to 3 years.[1][2]

Q3: What solvents should | use to reconstitute Nigericin sodium salt?

Nigericin sodium salt is practically insoluble in water.[1][5][7] Recommended solvents for
reconstitution include Dimethyl sulfoxide (DMSO), ethanol, and methanol.[1][2][5][6] Chloroform
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is also a suitable solvent.[1][5] For cell culture experiments, it is common to prepare a
concentrated stock solution in an organic solvent, which is then further diluted in the aqueous
culture medium.

Q4: What is the solubility of Nigericin sodium salt in common solvents?
Solubility can vary, but typical values are:

e Methanol: 10 mg/mL[1][5]

e Chloroform: 10 mg/mL[1][5]

o Ethanol: Approximately 5 mg/mL to 25 mg/mL[1][7]

» DMSO: Solubility can be variable, with some sources indicating lower solubility (<3.7 mg/mL)
and others providing methods for preparing higher concentration stocks (e.g., 10 mM).[2][7]

[8]
Q5: How should I store stock solutions of Nigericin sodium salt?

Once reconstituted, it is crucial to store stock solutions properly to maintain potency. The
general recommendation is to store solutions at -20°C or -80°C.[2][9][10] To avoid degradation
from repeated freeze-thaw cycles, it is best practice to aliquot the stock solution into smaller,
single-use volumes.[2][9]

Q6: What is the stability of Nigericin sodium salt in solution?

The stability of stock solutions is more limited than the solid form. Depending on the solvent
and storage temperature, solutions can be stable for 1 to 6 months.[2][9][10] Aqueous solutions
are not recommended for storage longer than one day.[6]

Troubleshooting Guide

Problem: | see a precipitate when | dilute my Nigericin sodium salt stock solution in cell
culture medium.

Cause and Solution: This is a common issue due to the low aqueous solubility of Nigericin.
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» Pre-warming the stock solution: If your stock is in ethanol, briefly warming it and vortexing
before adding it to the medium can help.[11]

« Dilution method: When diluting, add the Nigericin stock solution to the medium while gently
vortexing or mixing to ensure rapid and even dispersion.

» Final concentration: Be mindful of the final concentration in your experiment, as exceeding
the aqueous solubility limit will inevitably lead to precipitation.

» Impact on experiment: Minor precipitation may not significantly affect the experimental
outcome, as the active compound is still present in the medium.[11]

Problem: My experimental results are inconsistent.
Cause and Solution: Inconsistent results can stem from improper storage and handling.

o Improper storage of stock solutions: Ensure that stock solutions are stored at -20°C or -80°C
and have not been subjected to multiple freeze-thaw cycles.[2][9]

o Age of the solution: Do not use stock solutions that have been stored beyond their
recommended stability period (typically 1-2 months at -20°C).[2][10]

o Light exposure: Protect both the solid compound and its solutions from light.[1]

Data Presentation

Table 1: Storage and Stability of Nigericin Sodium Salt
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Storage Recommended . o
Form . Stability Citations
Temperature Conditions
Tightly sealed,
Solid desiccated,
- 2-8°C or -20°C 2 to 3 years [L][21[4115]16]
(Lyophilized) protected from

light.[1][2][3]

Aliquot to avoid
Stock Solution -20°C or -80°C freeze-thaw 1 to 6 months [2][9][10]
cycles.[2][9]

Not
Aqueous recommended
] 2-8°C < 24 hours [6]
Solution for long-term
storage.

Table 2: Solubility of Nigericin Sodium Salt

Solvent Solubility Citations

Methanol 10 mg/mL [1][5]

Chloroform 10 mg/mL [1][5]

Ethanol ~5-25 mg/mL [1][7]
Variable (<3.7 mg/mL to 10

DMSO [2][7118]
mM)

Water Practically insoluble [L1051[7]

Experimental Protocols

Protocol 1: Reconstitution of Nigericin Sodium Salt

Objective: To prepare a concentrated stock solution of Nigericin sodium salt for experimental
use.

Materials:
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Nigericin sodium salt (lyophilized powder)

Anhydrous DMSO or Ethanol

Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes
Procedure:

» Bring the vial of lyophilized Nigericin sodium salt to room temperature before opening to
prevent condensation.

o Calculate the volume of solvent required to achieve the desired stock concentration. For
example, to prepare a 10 mM stock solution from 5 mg of powder (MW: 746.94 g/mol ), you
would add 669 pL of DMSO.[2]

¢ Add the appropriate volume of solvent to the vial.

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) may aid dissolution.[7]

 Aliquot the stock solution into single-use, light-protected microcentrifuge tubes.

o Store the aliquots at -20°C or -80°C.

Visualizations

Receiving and Initial Storage Stock Solution Preparation Experimental Use

Receive Lyophilized ! | store at 2:8°C or -20°C | _prepare for Experiment .| Reconstitute in Aliquot into Dilute in perform Experiment
Nigericin Sodium Salt DMSO or Ethanol Single-Use Tubes Culture Medium P

Store Aliquots
at-20°C or -80°C

——

Iment .| Thaw a Single Aliquot
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Caption: Workflow for handling Nigericin sodium salt from receipt to experimental use.
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Caption: Troubleshooting logic for precipitation issues with Nigericin sodium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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salt-to-maintain-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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